4-[{[(4-methylbenzoyl)oxy]imino}(4-morpholinyl)methyl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: [(Z)-[(4-amino-1,2,5-oxadiazol-3-yl)-morpholin-4-ylmethylidene]amino] 4-methylbenzoate
• InChI: InChI=1S/C15H17N5O4/c1-10-2-4-11(5-3-10)15(21)23-19-14(12-13(16)18-24-17-12)20-6-8-22-9-7-20/h2-5H,6-9H2,1H3,(H2,16,18)/b19-14-
• InChI Key: DNAKHJQQEXVEKD-RGEXLXHISA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)ON=C(C2=NON=C2N)N3CCOCC3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O/N=C(/C2=NON=C2N)\N3CCOCC3
• Molecular Formula: C15H17N5O4
• Molecular Weight: 331.33 g/mol

Description

4-[{[(4-methylbenzoyl)oxy]imino}(4-morpholinyl)methyl]-1,2,5-oxadiazol-3-amine (referred to as "compound X" in This compound has been found to exhibit a range of biological activities, including antitumor and antifungal properties.

Mechanism of Action

The precise mechanism of action of compound X is not yet fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in cell growth and division. This makes it a potentially valuable tool in the fight against cancer and other diseases that involve abnormal cell growth.
Biochemical and physiological effects:
Compound X has been shown to have a range of biochemical and physiological effects in laboratory experiments. These include the inhibition of cell proliferation, induction of cell death, and the inhibition of certain enzymes and proteins that are involved in cell growth and division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in laboratory experiments is its ability to selectively target certain enzymes and proteins that are involved in disease processes. This makes it a potentially valuable tool for researchers looking to develop new therapies for a variety of different diseases. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for specialized equipment and training to handle it safely.

Future Directions

There are many potential future directions for research on compound X. Some of the most promising areas of investigation include its use as an antitumor agent, as well as its potential as an antifungal and antibacterial agent. Additionally, researchers may continue to investigate the precise mechanism of action of this compound, as well as its potential for use in combination with other therapeutic agents. Overall, the potential applications of compound X in the field of medicine are vast and varied, and further research is needed to fully understand its potential.

Scientific Research Applications

Compound X has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for a variety of different diseases and conditions. Some of the most promising areas of research include its use as an antitumor agent, as well as its potential as an antifungal and antibacterial agent.